Cas no 102107-32-4 (1,3-Dithiolane,2,4-dimethyl-2-(1-methylethyl)-)

• Product Name: 1,3-Dithiolane,2,4-dimethyl-2-(1-methylethyl)-
• CAS No: 102107-32-4
• MF: C₈H₁₆S₂
• MW: 176.342639923096
• CID: 212360
• PubChem ID: 59216
• Update Time: 2025-04-19

1,3-Dithiolane,2,4-dimethyl-2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dithiolane,2,4-dimethyl-2-(1-methylethyl)-
• 2,4-dimethyl-2-propan-2-yl-1,3-dithiolane
• BRN 5491140
• 2,4-dimethyl-2-(propan-2-yl)-1,3-dithiolane
• 2,4-Dimethyl-2-isopropyl-1,3-dithiolane
• DTXSID70907092
• 102107-32-4
• 1,3-DITHIOLANE, 2,4-DIMETHYL-2-ISOPROPYL-

• Inchi： 1S/C8H16S2/c1-6(2)8(4)9-5-7(3)10-8/h6-7H,5H2,1-4H3
• InChI Key： FEBMSOAQOBLNRK-UHFFFAOYSA-N
• SMILES： S1C(C)CSC1(C)C(C)C

Computed Properties

• Exact Mass: 176.06948
• Monoisotopic Mass: 176.069342
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.6
• XLogP3: 3.4

Experimental Properties

• Density: 0.989
• Boiling Point: 224°Cat760mmHg
• Flash Point: 80.6°C
• Refractive Index: 1.51
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioacetals Dithioacetals Dithioketals